Tetramethylpiperidine

• CAS No.: 69010-98-6
• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol
• IUPAC Name: 1,2,2,3-tetramethylpiperidine
• InChI: InChI=1S/C9H19N/c1-8-6-5-7-10(4)9(8,2)3/h8H,5-7H2,1-4H3
• InChI Key: YAXWOADCWUUUNX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1(C)C)C

Description

Tetramethylpiperidine is a useful research compound. Its molecular formula is C9H19N and its molecular weight is 141.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven-dried, 3-neck, 250-mL flask equipped with mechanical stirrer, rubber septum inlet, thermometer, and an argon atmosphere was charged with tetrahydrofuran (THF) (100 mL, freshly distilled from lithium aluminum hydride) and 2,2,6,6-tetramethylpiperidine (1.69 mL, 0.01 mol, distilled from NaOH and stored over molecular sieves under argon). n-Butyllithium (6.25 mL of a 1.6M solution in hexane, 0.01 mol) was added to the solution at 23°-27°; the resulting solution was stirred 15 min and then cooled to below -70° in a dry ice-acetone bath. To this solution containing 2,2,6,6-tetramethylpiperidinyllithium was added dropwise methyl methacrylate (10.7 mL, 0.1 mol, filtered through 10 wt % neutral alumina) over 15 min at -78° to -70°. The solution was warmed and poured into water (1.5 L); the precipitated polymer was isolated and dried, and then taken up and precipitated into hexane (1.5 L) from an acetone (75 mL) solution. After drying, 10.1 g (88% yield) of tetramethylpiperidine-ended polymethyl methacrylate (PMMA) was recovered; GPC analysis showed: Mn 1400, Mw 1700 (mol wt 1140 by design).